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Compound of Interest

Methyl N-methylglycinate
Compound Name:
hydrochloride

Cat. No.: B554668

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for Methyl N-
methylglycinate hydrochloride (CAS No. 13515-93-0), a compound frequently utilized in
chemical synthesis and pharmaceutical development. Adherence to rigorous safety measures
Is paramount to ensure the well-being of laboratory personnel and the integrity of research.
This document outlines the known hazards, exposure controls, and emergency procedures
associated with this compound, drawing from available safety data sheets and established

laboratory safety principles.

Physicochemical and Toxicological Data

A comprehensive understanding of the physical, chemical, and toxicological properties of
Methyl N-methylglycinate hydrochloride is the foundation of a robust safety protocol. The
following tables summarize the key quantitative data available for this compound.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C4H9NO?2 - HCI [1112]
Molecular Weight 139.58 g/mol [3114]

White to beige crystalline
Appearance ] [31[5]
powder or solid

Melting Point 110 - 125 °C (230 - 257 °F) [1][2]
Solubility Soluble in water [3]
Odor Odorless [5]

Table 2: Hazard ldentification and Classification

Hazard Statement GHS Classification Source(s)

H315: Causes skin irritation Skin Irritation (Category 2) [31[4]

H319: Causes serious eye o
o Eye Irritation (Category 2A) [3][4]
irritation

] Specific target organ toxicity —
H335: May cause respiratory ]
o single exposure (Category 3), [31[4]
irritation ) o
Respiratory tract irritation

Note: The toxicological properties of this substance have not been fully investigated. The GHS
classifications are based on aggregated data from multiple suppliers.

Table 3: Exposure Controls and Personal Protective Equipment (PPE)
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Control Parameter Recommendation Source(s)

Use only in a well-ventilated

area, preferably in a chemical
Engineering Controls fume hood. Ensure eyewash [1][6]

stations and safety showers

are close to the workstation.

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye/Face Protection OSHA's eye and face [5]
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Wear appropriate protective
Skin Protection gloves and clothing to prevent [5]

skin exposure.

A NIOSH-approved respirator

may be required under certain
Respiratory Protection circumstances where airborne [6]

concentrations are expected to

exceed exposure limits.

Experimental Protocols for Hazard Assessment

While specific toxicological studies for Methyl N-methylglycinate hydrochloride are not
readily available in the public domain, standardized protocols are employed to assess the skin
and eye irritation potential of chemical substances. The following methodologies are
representative of the types of experiments that would be conducted to determine the GHS
hazard classifications listed above.

In Vitro Skin Irritation Test (Based on OECD Test
Guideline 439)
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This test evaluates the potential of a substance to cause skin irritation by measuring its
cytotoxic effect on a reconstructed human epidermis (RhE) model.

Methodology:

o Tissue Preparation: Three-dimensional RhE tissue models, which mimic the properties of the
upper layers of human skin, are equilibrated in a culture medium.[7][8]

o Test Substance Application: A precise amount of Methyl N-methylglycinate hydrochloride
(typically as a solid or a solution in a suitable solvent) is applied topically to the surface of the
RhE tissue.[7] Negative and positive controls (e.g., a non-irritant and a known irritant,
respectively) are run in parallel.[7]

o Exposure and Incubation: The tissues are exposed to the test substance for a defined period
(e.g., 60 minutes) in a cell culture incubator.[7]

e Rinsing and Recovery: After exposure, the test substance is carefully rinsed off, and the
tissues are transferred to a fresh medium for a prolonged recovery period (e.g., 42 hours).[7]

 Viability Assessment: Cell viability is determined using a colorimetric assay, most commonly
the MTT assay. In this assay, the mitochondrial dehydrogenases of viable cells reduce the
MTT tetrazolium salt to a blue formazan product.[7]

o Data Analysis: The amount of formazan produced is quantified spectrophotometrically. The
percentage of viable cells in the tissues treated with Methyl N-methylglycinate
hydrochloride is calculated relative to the negative control. A substance is classified as a
skin irritant (Category 2) if the tissue viability is reduced below a certain threshold (typically <
50%).[7]

In Vitro Eye Irritation Test (Based on OECD Test
Guideline 492)

This method assesses the potential for a chemical to cause serious eye damage using a
reconstructed human cornea-like epithelium (RhCE) model.

Methodology:
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o Tissue Preparation: RhCE tissue models are pre-incubated to ensure their viability and
integrity.

o Test Substance Application: A defined volume or weight of Methyl N-methylglycinate
hydrochloride is applied to the apical surface of the RhCE tissue.[9] Both negative and
positive controls are used concurrently.[9]

o Exposure and Post-Incubation: The tissues are exposed for a specific duration (e.g., 30
minutes for liquids/solutions) and then undergo a post-incubation period in a fresh medium.

[9]

 Viability Measurement: Similar to the skin irritation test, the MTT assay is typically used to
guantify the extent of cytotoxicity.[9]

» Classification: The mean tissue viability relative to the negative control determines the
classification. A chemical is identified as causing serious eye irritation (Category 2) if the
viability falls within a specific range as defined by the test guideline.

Safety and Handling Procedures
Hierarchy of Controls

A systematic approach to managing laboratory hazards involves implementing a hierarchy of
controls, from most to least effective. This framework should be applied when working with
Methyl N-methylglycinate hydrochloride.
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Hierarchy of Laboratory Safety Controls

Elimination

(Physically remove the hazard)

Most Effective

Substitution
(Replace the hazard)

:

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Laboratory Safety.

« Elimination/Substitution: While not always feasible, consider if a less hazardous chemical

can be used in the experimental protocol.
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e Engineering Controls: Always handle Methyl N-methylglycinate hydrochloride in a
certified chemical fume hood to minimize inhalation exposure.[6]

o Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPS)
for all experiments involving this compound. Ensure all personnel are trained on the specific
hazards and handling procedures.

o Personal Protective Equipment (PPE): As the last line of defense, always wear the
appropriate PPE as detailed in Table 3.

Chemical Spill Response

In the event of a spill, a prompt and appropriate response is crucial to mitigate exposure and
environmental contamination. The following workflow outlines the general procedure for a
minor chemical spill. For major spills, evacuate the area and contact emergency personnel.
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Chemical Spill Occurs

Alert personnel in the immediate area

Assess the spill
(Is it minor and manageable?)

Evacuate the area Don appropriate PPE
Call emergency services (Gloves, goggles, lab coat)

A4

Contain the spill
(Use absorbent materials around the perimeter)

Y

Absorb the spill
(Work from outside in)

Y

Collect residue into a labeled hazardous waste container

A4

Decontaminate the spill area and affected equipment

Y

Dispose of waste through proper channels

Report the incident to the lab supervisor

Click to download full resolution via product page

Caption: Workflow for a Minor Chemical Spill Cleanup.
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Spill Cleanup Protocol:

Alert and Assess: Immediately alert others in the vicinity.[10] Evaluate the size and nature of
the spill to determine if it can be safely managed by laboratory personnel.[3]

Evacuate (if necessary): For large or highly hazardous spills, evacuate the area immediately
and contact your institution's emergency response team.[10]

Personal Protection: Before attempting cleanup, don the appropriate PPE, including
chemical-resistant gloves, safety goggles, and a lab coat.[10]

Containment: For liquid spills, confine the spill to a small area using absorbent materials like
pads or booms, working from the outside in.[4]

Absorption/Neutralization: Cover the spill with an appropriate absorbent material.[3]

Collection: Carefully scoop the absorbed material and any contaminated debris into a
designated, properly labeled hazardous waste container.[10]

Decontamination: Clean the spill area with soap and water or an appropriate
decontaminating solution.[11]

Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste
according to institutional and local regulations.[10]

Reporting: Report the incident to the laboratory supervisor or safety officer.[11]

Conclusion

Methyl N-methylglycinate hydrochloride presents moderate hazards, primarily causing skin,

eye, and respiratory irritation. A thorough understanding of its properties, coupled with the

consistent application of the hierarchy of controls and established safety protocols, is essential

for its safe use in a research and development setting. All personnel handling this compound

must be familiar with the information presented in this guide and the relevant Safety Data

Sheets, and be adequately trained in emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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